Cas no 1780350-69-7 (6-(3-chlorophenyl)pyrazine-2-carboxylic acid)

• Product Name: 6-(3-chlorophenyl)pyrazine-2-carboxylic acid
• CAS No: 1780350-69-7
• MF: C₁₁H₇ClN₂O₂
• MW: 234.638481378555
• CID: 6006042
• PubChem ID: 83850718
• Update Time: 2025-06-15

6-(3-chlorophenyl)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-chlorophenyl)pyrazine-2-carboxylic acid
• 2-Pyrazinecarboxylic acid, 6-(3-chlorophenyl)-
• EN300-21005921
• 1780350-69-7
• Z2311337434

• Inchi： 1S/C11H7ClN2O2/c12-8-3-1-2-7(4-8)9-5-13-6-10(14-9)11(15)16/h1-6H,(H,15,16)
• InChI Key： JFATYBDOZMFZNS-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(C2=CC=CC(Cl)=C2)=CN=C1

Computed Properties

• Exact Mass: 234.0196052g/mol
• Monoisotopic Mass: 234.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3(Predicted)
• Boiling Point: 446.6±45.0 °C(Predicted)
• pka: 2.76±0.10(Predicted)

Additional information on 6-(3-chlorophenyl)pyrazine-2-carboxylic acid

Comprehensive Overview of 6-(3-chlorophenyl)pyrazine-2-carboxylic acid (CAS No. 1780350-69-7): Properties, Applications, and Research Insights

6-(3-chlorophenyl)pyrazine-2-carboxylic acid (CAS No. 1780350-69-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrazine-carboxylic acid derivative contains a 3-chlorophenyl substituent, which enhances its potential as a building block for drug discovery. Recent studies highlight its role in modulating biological targets, particularly in inflammation and metabolic disorders, aligning with current trends in small-molecule therapeutics development.

The compound's molecular formula C11H7ClN2O2 and molecular weight 234.64 g/mol make it suitable for precise synthetic applications. Researchers are exploring its hydrogen-bonding capacity and metal-chelating properties, which are critical for designing enzyme inhibitors. With the growing demand for heterocyclic compounds in medicinal chemistry, 6-(3-chlorophenyl)pyrazine-2-carboxylic acid offers a versatile scaffold for structure-activity relationship (SAR) studies.

In material science, this compound demonstrates potential as a ligand precursor for coordination polymers. Its aromatic stacking interactions and polar functional groups contribute to novel material properties, addressing the industry's need for functional organic materials. Analytical techniques like HPLC and LC-MS are commonly employed for purity assessment, reflecting the compound's compatibility with modern quality control protocols.

Environmental considerations surrounding chlorinated organic compounds have spurred research into the biodegradation pathways of this molecule. Recent publications discuss its environmental fate and green chemistry alternatives for synthesis, responding to the increasing focus on sustainable chemical production. The compound's low ecotoxicity profile in preliminary studies makes it an interesting subject for benign-by-design initiatives.

From a commercial perspective, 6-(3-chlorophenyl)pyrazine-2-carboxylic acid serves as a key intermediate for high-value fine chemicals. Its market growth correlates with the expansion of custom synthesis services and contract research organizations. The compound's patent landscape reveals applications in crop protection formulations and electronic materials, demonstrating cross-industry relevance.

Advanced computational studies utilizing molecular docking simulations predict favorable interactions between this compound and various biological targets. Such in silico analyses accelerate its adoption in drug discovery pipelines, particularly for neglected tropical diseases – a hot topic in global health research. The compound's ADME properties are currently under investigation using high-throughput screening platforms.

Quality specifications for CAS No. 1780350-69-7 typically require ≥98% purity by HPLC analysis, with strict controls on heavy metal content and residual solvents. These standards meet the rigorous demands of GMP-compliant synthesis in pharmaceutical applications. Storage recommendations emphasize protection from moisture and light degradation to maintain stability.

The synthesis of 6-(3-chlorophenyl)pyrazine-2-carboxylic acid often involves palladium-catalyzed cross-coupling reactions, followed by selective oxidation steps. Recent methodological improvements focus on atom economy and catalyst recycling, addressing the chemical industry's push toward cost-effective manufacturing. Alternative routes using biocatalysis are being explored to enhance reaction selectivity.

Analytical characterization of this compound includes comprehensive spectroscopic data (1H NMR, 13C NMR, IR) and crystallographic studies. The X-ray diffraction analysis of single crystals reveals important molecular packing information, valuable for crystal engineering applications. These structural insights support the rational design of co-crystals with improved physicochemical properties.

Emerging applications in organic electronics leverage the compound's conjugated π-system and electron-withdrawing character. Researchers are investigating its incorporation into organic semiconductors and photovoltaic materials, coinciding with the renewable energy sector's growth. The charge transport properties of derivatives are being optimized for OLED devices and sensor technologies.

Safety assessments indicate that proper handling of 6-(3-chlorophenyl)pyrazine-2-carboxylic acid requires standard laboratory precautions, including PPE and ventilation controls. While not classified as hazardous under current regulations, its material safety data sheet (MSDS) recommends procedures for spill containment and waste disposal in compliance with REACH guidelines.

The scientific literature documents increasing citations for CAS No. 1780350-69-7, particularly in journals focusing on medicinal chemistry and materials science. This reflects the compound's dual relevance in both life sciences and advanced materials research. Database searches show growing interest in its structure-property relationships and derivatization potential.

Future research directions may explore the compound's utility in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. Its modular structure allows for conjugation with E3 ligase ligands, positioning it as a candidate for next-generation therapeutics. Such applications align with the pharmaceutical industry's shift toward modality-agnostic discovery platforms.